Cas no 54735-60-3 (Cytidine5'-(trihydrogen diphosphate), 2'-deoxy-, disodium salt (9CI))
54735-60-3 structure
Product Name:Cytidine5'-(trihydrogen diphosphate), 2'-deoxy-, disodium salt (9CI)
CAS No:54735-60-3
MF:C9H13N3Na2O10P2
MW:431.140685796738
CID:370134
PubChem ID:6453064
Update Time:2025-04-19
Cytidine5'-(trihydrogen diphosphate), 2'-deoxy-, disodium salt (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Cytidine5'-(trihydrogen diphosphate), 2'-deoxy-, disodium salt (9CI)
- disodium 2'-deoxy-5'-O-{[(hydroxyphosphinato)oxy]phosphinato}cytidine
- Cytidine 5'-(trihydrogen diphosphate), 2'-deoxy-, disodium salt
- disodium,[[(2R,3S,5R)-5-(4-amino-2-oxopyrimidin-1-yl)-3-hydroxyoxolan-2-yl]methoxy-oxidophosphoryl] hydrogen phosphate
- DTXSID80203198
- EINECS 259-311-7
- 2'-Deoxycytidine-5'-diphosphate disodium salt
- 54735-60-3
-
- Inchi: 1S/C9H15N3O10P2.2Na/c10-7-1-2-12(9(14)11-7)8-3-5(13)6(21-8)4-20-24(18,19)22-23(15,16)17;;/h1-2,5-6,8,13H,3-4H2,(H,18,19)(H2,10,11,14)(H2,15,16,17);;/q;2*+1/p-2/t5-,6+,8+;;/m0../s1
- InChI Key: HFZQGCCJHDHHEP-CDNBRZBRSA-L
- SMILES: P(=O)([O-])(OP(=O)([O-])O)OC[C@@H]1[C@H](C[C@H](N2C(N=C(C=C2)N)=O)O1)O.[Na+].[Na+]
Computed Properties
- Exact Mass: 430.98715618g/mol
- Monoisotopic Mass: 430.98715618g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 26
- Rotatable Bond Count: 6
- Complexity: 649
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 207Ų
Cytidine5'-(trihydrogen diphosphate), 2'-deoxy-, disodium salt (9CI) Related Literature
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
54735-60-3 (Cytidine5'-(trihydrogen diphosphate), 2'-deoxy-, disodium salt (9CI)) Related Products
- 63-38-7(Cytidine 5'-(trihydrogen diphosphate))
- 63-37-6(Cytidine 5'-monophosphate)
- 1032-65-1([(2R,3S,5R)-5-(4-amino-2-oxo-pyrimidin-1-yl)-3-hydroxy-tetrahydrofuran-2-yl]methyl dihydrogen phosphate)
- 2056-98-6(Deoxycytidine triphosphate)
- 104086-76-2(Zalcitabine Monophophate Sodium)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk